Cas no 13702-02-8 (prop-2-ynylsulfanylmethanimidamide)
13702-02-8 structure
Product Name:prop-2-ynylsulfanylmethanimidamide
CAS No:13702-02-8
MF:C4H6N2S
MW:114.168838977814
CID:230816
PubChem ID:422314
Update Time:2025-09-25
prop-2-ynylsulfanylmethanimidamide Chemical and Physical Properties
Names and Identifiers
-
- prop-2-ynylsulfanylmethanimidamide
- prop-2-ynyl carbamimidothioate
- 2-propargylthiouronium bromide
- AC1L9M90
- CTK0I3326
- S-< But-2-inyl> -thiouroniumbromid
- S-Prop-2-inyl-isothioharnstoff, Hydrobromid
- S-Prop-2-inyl-isothiouronium-bromid
- S-prop-2-ynyl-isothiourea, hydrobromide
- DTXSID50329652
- (Prop-2-yn-1-ylsulfanyl)methanimidamide
- SCHEMBL7085813
- Prop-2-yn-1-yl carbamimidothioate
- EN300-379175
- 13702-02-8
- AKOS009115525
- CS-0306121
- 70104-58-4
-
- Inchi: 1S/C4H6N2S/c1-2-3-7-4(5)6/h1H,3H2,(H3,5,6)
- InChI Key: CPRHDNAFELKMOF-UHFFFAOYSA-N
- SMILES: S(C(=N)N)CC#C
Computed Properties
- Exact Mass: 114.02528
- Monoisotopic Mass: 114.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 49.87
- LogP: 2.00440
prop-2-ynylsulfanylmethanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398592-0.1g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.1g |
$62.0 | 2023-06-17 | |
| Enamine | EN300-398592-0.25g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.25g |
$88.0 | 2023-06-17 | |
| Enamine | EN300-398592-0.5g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.5g |
$164.0 | 2023-06-17 | |
| Enamine | EN300-398592-1.0g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 1g |
$241.0 | 2023-06-17 | |
| Enamine | EN300-398592-2.5g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 2.5g |
$474.0 | 2023-06-17 | |
| Enamine | EN300-398592-5.0g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 5g |
$701.0 | 2023-06-17 | |
| Enamine | EN300-398592-10.0g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 10g |
$1040.0 | 2023-06-17 | |
| Enamine | EN300-378642-0.1g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.1g |
$62.0 | 2023-03-02 | |
| Enamine | EN300-378642-0.25g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.25g |
$88.0 | 2023-03-02 | |
| Enamine | EN300-378642-0.5g |
(prop-2-yn-1-ylsulfanyl)methanimidamide hydrobromide |
13702-02-8 | 95% | 0.5g |
$164.0 | 2023-03-02 |
prop-2-ynylsulfanylmethanimidamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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